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Compound of Interest

Compound Name: Diallate

CAS No.: 17708-57-5

Cat. No.: B7821780

Get Quote

An examination of the toxicological effects of the thiocarbamate herbicide Diallate on non-

target organisms, detailing its impact on various species, relevant experimental protocols, and

known signaling pathways.

Introduction
Diallate, a pre-emergence thiocarbamate herbicide, was historically used for controlling wild

oats and other weeds in various crops. While effective in its agricultural application, concerns

regarding its potential impact on non-target organisms have been a subject of scientific

scrutiny. This technical guide provides a comprehensive overview of the toxicological effects of

Diallate on a range of non-target species, intended for researchers, scientists, and

professionals in drug development and environmental toxicology. The document summarizes

available quantitative toxicity data, outlines standardized experimental methodologies for

toxicity assessment, and visualizes known biological pathways affected by Diallate exposure.

Quantitative Toxicity Data
The acute and chronic toxicity of Diallate varies across different non-target organisms. The

following tables summarize the available quantitative data to facilitate comparison. It is
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important to note that for many non-target groups, particularly invertebrates and amphibians,

specific data for Diallate is limited.

Aquatic Organisms
Diallate is classified as very toxic to aquatic life, with effects observed at low concentrations.[1]

Species Endpoint Value
Exposure
Duration

Reference

Temperate

Freshwater Fish
LC50 >8.2 mg/L 96 hours [2]

Harlequin fish

(Rasbora

heteromorpha)

LC50 12 ppm 24 hours [3]

LC50 (Lethal Concentration 50): The concentration of a chemical in water that is lethal to 50%

of the test organisms within a specified time period.

Avian Species
Studies on birds indicate a moderate level of toxicity, with both lethal and sublethal effects

documented.

Species Route Endpoint Value
Exposure
Duration

Reference

Hen (Gallus

gallus

domesticus)

Oral NOAEL 20 mg/kg/day 90 days [4]

Hen (Gallus

gallus

domesticus)

Topical NOAEL 40 mg/kg/day 90 days [4]

Hen (Gallus

gallus

domesticus)

Oral &

Topical
Effect

Reversible

ataxia and

narcosis

≥80

mg/kg/day
90 days
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NOAEL (No-Observed-Adverse-Effect Level): The highest tested dose or concentration of a

substance at which no adverse effect is found in exposed test organisms.

Mammalian Species
Diallate exhibits moderate acute toxicity in mammals upon oral exposure.

Species Route Endpoint Value Reference

Rat Oral LD50 395 mg/kg [1]

Dog Oral LD50 510 mg/kg [1]

LD50 (Lethal Dose 50): The dose of a chemical that is lethal to 50% of the test animals.

Terrestrial Invertebrates
Specific quantitative toxicity data for Diallate on terrestrial invertebrates such as earthworms is

not readily available in the reviewed literature. However, the general impact of thiocarbamate

herbicides on soil fauna is a recognized area of concern.

Amphibians
There is a significant lack of specific toxicity data for Diallate on amphibian species.[5][6] Given

the sensitivity of amphibians to environmental contaminants, this represents a critical data gap.

[7]

Experimental Protocols
Standardized protocols are essential for the reliable assessment of chemical toxicity. The

following sections detail the methodologies for key experiments cited or relevant to the

toxicological evaluation of Diallate, based on internationally recognized guidelines such as

those from the Organisation for Economic Co-operation and Development (OECD).

Fish, Acute Toxicity Test (Following OECD Guideline
203)
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This test determines the concentration of a substance that is lethal to 50% of the test fish over

a 96-hour period (96h-LC50).[1][8][9][10][11][12]

Test Organism: Species such as Rainbow trout (Oncorhynchus mykiss) or Zebrafish (Danio

rerio) are commonly used.

Test Conditions:

Duration: 96 hours.

Exposure: Fish are exposed to at least five concentrations of the test substance in a

geometric series. A control group is also maintained.

System: The test can be static (no renewal of the test solution) or semi-static (test solution

is renewed at regular intervals).

Water: Reconstituted or natural water with controlled pH and hardness.

Temperature and Light: Maintained at a constant, appropriate temperature for the species,

with a defined photoperiod.

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours. Any abnormal behavior is

also noted.

Data Analysis: The LC50 values and their 95% confidence limits are calculated for each

observation period using statistical methods like probit analysis.

Daphnia sp., Acute Immobilisation Test (Following
OECD Guideline 202)
This test assesses the acute toxicity of a substance to Daphnia magna by determining the

concentration that immobilizes 50% of the organisms (48h-EC50).[4][13][14][15][16]

Test Organism: Young daphnids (Daphnia magna), less than 24 hours old.

Test Conditions:

Duration: 48 hours.
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Exposure: Daphnids are exposed to a range of at least five concentrations of the test

substance. A control group is included.

System: Static exposure.

Medium: Defined culture medium with controlled pH.

Temperature and Light: Constant temperature and a set photoperiod.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilisation is defined as the inability to swim within 15 seconds of gentle agitation.

Data Analysis: The EC50 at 48 hours is calculated, and optionally at 24 hours.

Earthworm, Acute Toxicity Test (Following OECD
Guideline 222)
This test evaluates the acute toxicity of a substance to earthworms in artificial soil.[17][18][19]

[20][21]

Test Organism: Adult earthworms of the species Eisenia fetida or Eisenia andrei.

Test Conditions:

Duration: 14 days.

Exposure: Earthworms are exposed to at least five concentrations of the test substance

mixed into an artificial soil substrate. A control group is maintained.

Substrate: A standardized artificial soil mixture.

Environment: Controlled temperature, humidity, and light conditions.

Observations: Mortality is assessed at 7 and 14 days. Sublethal effects like changes in body

weight and behavior are also recorded.

Data Analysis: The LC50 at 14 days is determined, along with No-Observed-Effect

Concentration (NOEC) and Lowest-Observed-Effect Concentration (LOEC) for sublethal

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.ibacon.com/your-study-type/terrestrial-ecotoxicology/soil-organisms/oecd-207222-earthworm-acute-toxicity-and
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0271-0049/attachment_27.pdf
https://www.biotecnologiebt.it/study/oecd-tg-222-earthworm-reproduction-test-eisenia-fetida-eisenia-andrei/
https://www.oecd.org/en/publications/test-no-222-earthworm-reproduction-test-eisenia-fetida-eisenia-andrei_9789264264496-en.html
https://www.phytosafe.com/terrestrial-ecotoxicology-testing/oecd-222/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


endpoints.

Avian Dietary Toxicity Test (Following OECD Guideline
205)
This test is designed to determine the concentration of a substance in the diet that is lethal to

50% of the test birds (LC50) over a defined period.[22][23][24][25][26][27][28][29][30]

Test Organism: Young birds of a species such as the Bobwhite quail (Colinus virginianus) or

Mallard duck (Anas platyrhynchos).

Test Conditions:

Duration: 8 days (5 days of exposure to the treated diet followed by 3 days of observation

on a normal diet).

Exposure: Birds are fed a diet containing at least five different concentrations of the test

substance. Two control groups are used.

Housing: Birds are housed in appropriate pens under controlled environmental conditions.

Observations: Mortality and signs of toxicity are recorded daily. Body weight and food

consumption are measured at the beginning and end of the exposure period.

Data Analysis: The LC50 is calculated, along with the NOEC and LOEC for mortality and

sublethal effects.

Signaling Pathways and Mechanisms of Toxicity
The toxicological effects of Diallate are linked to its biotransformation and interaction with

cellular components. While a complete picture of all affected signaling pathways is not

available, key mechanisms have been identified.

Mutagenicity and Metabolic Activation
Diallate is a promutagen, meaning it requires metabolic activation to exert its mutagenic

effects. The primary pathway for this activation involves the oxidation of the sulfur atom to form
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a reactive sulfoxide intermediate. This intermediate can then undergo further reactions to

produce 2-chloroacrolein, a potent mutagen.[31]

Diallate Diallate Sulfoxide
(Reactive Intermediate)

Hepatic Microsomal
Monooxygenases (P450) 2-Chloroacrolein

(Ultimate Mutagen)

[2,3] Sigmatropic
Rearrangement & Elimination DNA AdductsReaction with DNA Mutation

Click to download full resolution via product page

Caption: Metabolic activation of Diallate to its mutagenic form.

Neurotoxicity
As a thiocarbamate, Diallate has the potential to exert neurotoxic effects. While not a direct

cholinesterase inhibitor like some other carbamates, dithiocarbamates can interfere with the

nervous system.[2][32][33][34] The neurotoxic actions may be related to their ability to chelate

metals and inhibit various enzymes.[2] In hens, exposure to high doses of Diallate resulted in

reversible ataxia and narcosis, indicating an impact on the central nervous system.[4]

Oxidative Stress
Herbicides are known to induce oxidative stress in non-target organisms.[35][36][37] This

occurs when there is an imbalance between the production of reactive oxygen species (ROS)

and the organism's ability to detoxify these reactive intermediates. While specific studies on

Diallate-induced oxidative stress are limited, it is a plausible mechanism of toxicity given its

metabolic activation and the general effects of pesticides on cellular redox balance.

Experimental and Logical Workflow
The assessment of the toxicological effects of a substance like Diallate on non-target

organisms typically follows a structured workflow, from initial screening to detailed mechanistic

studies.
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Tier 1: Acute Toxicity Testing

Tier 2: Sub-chronic & Chronic Toxicity
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Caption: General workflow for assessing herbicide toxicity.

Conclusion and Future Directions
The available data indicates that Diallate poses a toxicological risk to a variety of non-target

organisms, with its effects ranging from acute lethality to mutagenicity. While some quantitative

data exists for fish, birds, and mammals, there are significant knowledge gaps concerning its
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impact on terrestrial invertebrates and amphibians. Future research should prioritize filling

these data gaps to enable a more comprehensive ecological risk assessment. Furthermore, a

deeper investigation into the specific signaling pathways disrupted by Diallate, beyond its

metabolic activation to a mutagen, would provide a more complete understanding of its

sublethal toxic effects. Standardized testing protocols, such as those outlined by the OECD,

are crucial for generating comparable and reliable data to inform regulatory decisions and

environmental protection strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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